Cas no 5345-22-2 (Benzeneethanamine,N,N-diethyl-4-nitro-)

Benzeneethanamine,N,N-diethyl-4-nitro- structure
5345-22-2 structure
Product Name:Benzeneethanamine,N,N-diethyl-4-nitro-
CAS No:5345-22-2
MF:C12H18N2O2
MW:222.283523082733
CID:379461
PubChem ID:220378
Update Time:2025-04-19

Benzeneethanamine,N,N-diethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,N,N-diethyl-4-nitro-
    • Ethanone, 2-[(6-ethoxy-2-benzothiazolyl)thio]-1-phenyl-
    • N,N-Diethyl-2-(4-nitrophenyl)ethan-1-amine
    • 5345-22-2
    • DTXSID30968124
    • N,N-diethyl-N-[2-(4-nitrophenyl)ethyl]amine
    • NSC-3013
    • SCHEMBL3157762
    • NSC3013
    • Inchi: 1S/C12H18N2O2/c1-3-13(4-2)10-9-11-5-7-12(8-6-11)14(15)16/h5-8H,3-4,9-10H2,1-2H3
    • InChI Key: VCNZJUIRPLTWIQ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)CCN(CC)CC)=O

Computed Properties

  • Exact Mass: 329.05455
  • Monoisotopic Mass: 222.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • PSA: 39.19
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